2-(4-methoxyphenyl)-5-[(2-methylprop-2-en-1-yl)oxy]-N-phenyl-1-benzofuran-3-carboxamide

• IUPAC Name: 2-(4-methoxyphenyl)-5-(2-methylprop-2-enoxy)-N-phenyl-1-benzofuran-3-carboxamide
• InChI: InChI=1S/C26H23NO4/c1-17(2)16-30-21-13-14-23-22(15-21)24(26(28)27-19-7-5-4-6-8-19)25(31-23)18-9-11-20(29-3)12-10-18/h4-15H,1,16H2,2-3H3,(H,27,28)
• InChI Key: ZPZVZHNISQQFCI-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)COC1=CC2=C(C=C1)OC(=C2C(=O)NC3=CC=CC=C3)C4=CC=C(C=C4)OC
• Molecular Formula: C26H23NO4
• Molecular Weight: 413.5 g/mol
• CAS No.: 929513-81-5

Description

This compound features a benzofuran core substituted at position 2 with a 4-methoxyphenyl group, at position 5 with a (2-methylprop-2-en-1-yl)oxy (allyl ether) moiety, and at position 3 with an N-phenyl carboxamide group. Its molecular formula is C₂₆H₂₃NO₄ (calculated molar mass: 413.47 g/mol).

Biological Activity

The compound 2-(4-methoxyphenyl)-5-[(2-methylprop-2-en-1-yl)oxy]-N-phenyl-1-benzofuran-3-carboxamide is a synthetic derivative belonging to the class of benzofuran carboxamides. This compound has garnered attention for its potential biological activities, including anticancer, anti-inflammatory, and antimicrobial properties. This article reviews the existing literature on its biological activity, synthesizing findings from various studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{21}H_{24}N_{2}O_{4}$, with a molecular weight of approximately 372.4 g/mol. The IUPAC name reflects its complex structure, which includes a benzofuran moiety and various functional groups that contribute to its biological activity.

Anticancer Activity

Several studies have investigated the anticancer properties of this compound. For instance, a study reported that derivatives of benzofuran exhibit cytotoxic effects against various cancer cell lines. Specifically, compounds with methoxy and phenyl substitutions demonstrated significant inhibition of cell proliferation in breast cancer cells (MCF-7 and MDA-MB-231) through mechanisms involving apoptosis and cell cycle arrest .

Cell Line	IC50 (µM)	Mechanism
MCF-7	10.5	Apoptosis induction
MDA-MB-231	8.7	Cell cycle arrest

Anti-inflammatory Activity

The anti-inflammatory potential of this compound has also been evaluated. In vitro studies showed that it inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages. This effect is believed to be mediated through the inhibition of NF-kB signaling pathways.

Antimicrobial Properties

Research has indicated that the compound exhibits antimicrobial activity against a range of pathogens, including both Gram-positive and Gram-negative bacteria. The mechanism appears to involve disruption of bacterial cell membranes, leading to cell lysis .

Microorganism	Minimum Inhibitory Concentration (MIC) (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64

Case Studies

• Case Study on Breast Cancer Cells : A detailed investigation into the effects of this compound on MDA-MB-231 cells revealed that treatment resulted in a significant increase in apoptotic markers, including caspase activation and PARP cleavage. This study highlights the potential for developing novel treatments based on this compound for aggressive breast cancer subtypes.
• Anti-inflammatory Effects in Animal Models : In vivo studies using murine models demonstrated that administration of the compound significantly reduced paw edema in carrageenan-induced inflammation models, suggesting its utility as an anti-inflammatory agent.

Research Findings

Recent findings emphasize the importance of structural modifications in enhancing biological activity. For example, substituents such as methoxy and alkenyl groups have been shown to increase lipophilicity and bioavailability, potentially leading to improved therapeutic efficacy .

Comparison with Similar Compounds

Structural Features and Substituent Analysis

The table below highlights key structural differences and similarities with related benzofuran carboxamides:

Compound Name	Substituents (Positions)	Molecular Formula	Molar Mass (g/mol)	Key Features
Target Compound	2-(4-MeOPh), 5-[(2-Me-prop-2-en-1-yl)O], 3-(N-Ph)	C₂₆H₂₃NO₄	413.47	Allyl ether at C5; high lipophilicity
5-Methoxy-N-(4-methoxyphenyl)-2-methyl-1-benzofuran-3-carboxamide	2-Me, 5-MeO, 3-(N-4-MeOPh)	C₁₈H₁₇NO₄	311.33	Simpler structure; lacks allyl ether; lower molecular weight
5-Chloro-N-{2-[(4-MeOPh)carbamoyl]-1-benzofuran-3-yl}-2-(allylsulfanyl)pyrimidine-4-carboxamide	3-(N-4-MeOPh), 5-Cl, 2-(allylsulfanyl)pyrimidine	C₂₄H₁₈ClN₃O₄S	503.93	Pyrimidine ring; sulfur-containing substituent; potential kinase inhibition
6-(Sulfonamido)-5-cyclopropyl-2-(4-FPh)-N-Me-benzofuran-3-carboxamide	5-cyclopropyl, 6-sulfonamido, 2-(4-FPh)	C₂₀H₁₈FN₂O₄S	417.43	Fluorophenyl and sulfonamide groups; enhanced metabolic stability

Pharmacological Implications

• Target Compound : The allyl ether group may confer moderate metabolic lability, but its bulky substituents could improve target binding affinity in enzyme inhibition or receptor modulation .
• Methoxy-Substituted Analog (C₁₈H₁₇NO₄): Simpler structure with two methoxy groups; likely exhibits lower plasma protein binding due to reduced lipophilicity compared to the target compound .
• Fluorophenyl-Sulfonamide Analog (C₂₀H₁₈FN₂O₄S) : Fluorine and sulfonamide groups enhance metabolic stability and bioavailability, making this analog more suitable for oral administration than the target compound .